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Compound of Interest

Compound Name: Colfosceril-d9 Palmitate

Cat. No.: B15074185

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics
of Colfosceril-d9 Palmitate. The information is compiled from various sources to assist
researchers and professionals in drug development and related scientific fields.

Colfosceril Palmitate, also known as dipalmitoylphosphatidylcholine (DPPC), is a major
phospholipid component of lung surfactant.[1] The deuterated form, Colfosceril-d9 Palmitate,
incorporates nine deuterium atoms in the choline head group, making it a valuable tool in
various research applications, including mass spectrometry-based lipidomics.

Quantitative Physical Characteristics

The following table summarizes the key physical and chemical properties of Colfosceril-d9
Palmitate.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15074185?utm_src=pdf-interest
https://www.benchchem.com/product/b15074185?utm_src=pdf-body
https://go.drugbank.com/drugs/DB09114
https://www.benchchem.com/product/b15074185?utm_src=pdf-body
https://www.benchchem.com/product/b15074185?utm_src=pdf-body
https://www.benchchem.com/product/b15074185?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15074185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula CaoH71DsNOsP [2]
Molecular Weight 743.09 g/mol [2]
Appearance Powder

Purity >98%

Chloroform, Dichloromethane,

Solubility DMSO

2-8°C, Protected from air and

Storage Conditions _
light

Note: Specific values for melting point and boiling point for the d9 isotopologue are not readily
available in the searched literature. The non-deuterated form, Colfosceril Palmitate, has a
reported melting point of -63°C and a boiling point of 60.5-61.5°C at 760 mmHg, though these
values can vary based on the experimental method and the hydration state of the lipid.[1]

Experimental Protocols

Detailed experimental protocols are crucial for the accurate determination of the physical
characteristics of liposomal components like Colfosceril-d9 Palmitate. Below are
methodologies for key experiments.

1. Determination of Melting Point (Slip Point Method)

The slip point is a common method for determining the melting point of fats and lipids, which
often melt over a range of temperatures.[3]

¢ Objective: To determine the temperature at which a column of the solid sample begins to rise
in a capillary tube when heated in a controlled manner.[3]

o Apparatus: Capillary tubes, thermometer, water bath (beaker with water), hot plate.[3][4]
e Procedure:

o A small amount of the Colfosceril-d9 Palmitate powder is introduced into a capillary tube.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.scbt.com/p/colfosceril-d9-palmitate
https://www.scbt.com/p/colfosceril-d9-palmitate
https://go.drugbank.com/drugs/DB09114
https://www.benchchem.com/product/b15074185?utm_src=pdf-body
https://www.scribd.com/document/379004368/320545017-Experiment-1-docx
https://www.scribd.com/document/379004368/320545017-Experiment-1-docx
https://www.scribd.com/document/379004368/320545017-Experiment-1-docx
https://www.youtube.com/watch?v=u4q4LhWkRMs
https://www.benchchem.com/product/b15074185?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15074185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

[e]

The capillary tube is cooled to ensure the solidification of the sample.[3]

o

The tube is then attached to a thermometer and submerged in a water bath.[3]

[¢]

The water bath is heated slowly and stirred continuously.[3][4]

[¢]

The temperature at which the fat column begins to rise in the capillary tube is recorded as
the slip point.[3]

2. Solubility Assessment

The solubility of a lipid is determined by its interaction with various solvents of different
polarities.

» Objective: To determine the solubility of Colfosceril-d9 Palmitate in aqueous and organic
solvents.

o Apparatus: Test tubes, vortex mixer, selection of solvents (e.g., water, ethanol, chloroform).

[5]16]

e Procedure:

o

A small, measured amount of Colfosceril-d9 Palmitate is added to separate test tubes.[5]

[¢]

A specific volume of each solvent is added to the respective test tubes.[5]

[¢]

The tubes are agitated using a vortex mixer to facilitate dissolution.[5]

[e]

The solutions are observed for clarity, indicating solubility, or for the presence of a
precipitate or distinct layers, indicating insolubility.[5] Lipids are generally soluble in non-
polar organic solvents and insoluble in polar solvents like water.[6]

3. Structural Elucidation via NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for confirming the
chemical structure of molecules like Colfosceril-d9 Palmitate.[7]
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o Objective: To obtain *H and 3P NMR spectra to confirm the molecular structure and isotopic
labeling.

o Apparatus: NMR spectrometer, NMR tubes, deuterated solvents (e.g., CDCIs).
e Procedure:

o A small amount of the sample is dissolved in a deuterated solvent and placed in an NMR
tube.

o The sample is placed in the NMR spectrometer.

o H NMR is used to identify the protons in the molecule. The absence of a signal for the N-
methyl protons and the presence of characteristic signals for the fatty acid chains and
glycerol backbone would confirm the structure.[8]

o 3P NMR can be used to analyze the phosphate group.

o The data is processed and analyzed to confirm the expected chemical shifts and coupling
constants for the Colfosceril-d9 Palmitate structure. NMR can provide direct correlation
between signal intensity and molar concentration, making it highly quantitative without the
need for calibration curves.[7]

4. Molecular Weight Verification by Mass Spectrometry

Mass spectrometry is used to determine the precise molecular weight of a compound and to
confirm its elemental composition.

o Objective: To verify the molecular weight of Colfosceril-d9 Palmitate.
o Apparatus: Mass spectrometer (e.g., ESI-MS, MALDI-TOF).
e Procedure:

o The sample is dissolved in an appropriate solvent.

o The solution is introduced into the mass spectrometer. Desorption electrospray ionization
(DESI) is a suitable technique for lipid analysis.[9]
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o The instrument ionizes the molecules and separates them based on their mass-to-charge
ratio.

o The resulting mass spectrum should show a prominent peak corresponding to the
calculated molecular weight of Colfosceril-d9 Palmitate (743.09 Da).[2]

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the quality control analysis of a batch of
Colfosceril-d9 Palmitate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide to the Physical
Characteristics of Colfosceril-d9 Palmitate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15074185#physical-characteristics-of-colfosceril-d9-
palmitate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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